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Compound of Interest

2-Chloro-3-
Compound Name:
(trifluoromethyl)quinoxaline

cat. No.: B1299053

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical data on 2-Chloro-3-(trifluoromethyl)quinoxaline, a
key building block in medicinal chemistry and drug discovery. Its utility is particularly noted in
the synthesis of complex quinoxaline scaffolds for investigating structure-activity relationships
(SAR) in neuropharmacology.

Physicochemical Properties

The fundamental molecular properties of 2-Chloro-3-(trifluoromethyl)quinoxaline are
summarized below. These data are critical for experimental design, stoichiometric calculations,
and analytical characterization.

Property Value Citations
Molecular Formula CoHaCIF3sN:2 [1112][3]
Molecular Weight 232.59 g/mol [21[41[5]
CAS Number 254732-51-9 [11[21[3]

Structural Information
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The chemical structure of 2-Chloro-3-(trifluoromethyl)quinoxaline is foundational to its
reactivity and interaction with biological targets. The diagram below illustrates the arrangement
of its constituent atoms.

Chemical structure of 2-Chloro-3-(trifluoromethyl)quinoxaline.

Experimental Protocols

Due to the nature of this request, specific experimental protocols are not applicable as the
provided information is based on established chemical data rather than novel experimental
findings. The molecular weight and formula are determined through standard analytical
techniques such as mass spectrometry and elemental analysis.

Applications in Research

2-Chloro-3-(trifluoromethyl)quinoxaline serves as a crucial intermediate in the synthesis of
various bioactive molecules. Notably, it is utilized in the development of subtype-selective
ligands for 5-HTs serotonin receptors.[2] The presence of the trifluoromethyl group can
enhance metabolic stability and membrane permeability, making it a valuable moiety in drug
design.[2] Researchers also explore related trifluoromethylquinoxaline 1,4-dioxides for their
potential as DNA-damaging antimicrobial agents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1299053#2-chloro-3-trifluoromethyl-quinoxaline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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